Cas no 1160066-14-7 (2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide)

• Product Name: 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide
• CAS No: 1160066-14-7
• MF: C₇H₇Cl₂N₃O
• MW: 220.055979013443
• CID: 5707492
• PubChem ID: 22899422
• Update Time: 2025-10-18

2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N,N-dimethylpyrimidine-5-carboxamide
• 1160066-14-7
• SCHEMBL1724048
• 2,4-dichloro-pyrimidine-5-carboxylic acid dimethylamide
• OYQACENCBDWUST-UHFFFAOYSA-N
• 5-Pyrimidinecarboxamide, 2,4-dichloro-N,N-dimethyl-
• 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide

• Inchi： 1S/C7H7Cl2N3O/c1-12(2)6(13)4-3-10-7(9)11-5(4)8/h3H,1-2H3
• InChI Key： OYQACENCBDWUST-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)C(N(C)C)=O

Computed Properties

• Exact Mass: 218.9966172g/mol
• Monoisotopic Mass: 218.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Additional information on 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide

Introduction to 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide (CAS No. 1160066-14-7)

2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1160066-14-7, is a significant compound in the field of pharmaceutical chemistry and agrochemical research. This heterocyclic organic compound features a pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions, and an amide functional group at the 5 position, further enhanced by N,N-dimethylation. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct reactivity patterns, making it particularly useful in the development of novel pharmaceutical agents. The presence of both electron-withdrawing and electron-donating groups allows for versatile chemical modifications, enabling the construction of complex molecular frameworks. In recent years, 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide has garnered attention for its role in synthesizing inhibitors targeting specific enzymatic pathways relevant to human health.

One of the most compelling applications of this compound lies in its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural flexibility of 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide to develop potent inhibitors that selectively target aberrant kinase activity. For instance, derivatives of this compound have been investigated for their potential in modulating tyrosine kinases, which play a pivotal role in signal transduction pathways implicated in tumor growth and metastasis.

In addition to its pharmaceutical applications, 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide has shown promise in agricultural science. Its structural motif is reminiscent of several herbicidal compounds that disrupt plant-specific metabolic pathways. By serving as a key intermediate, this compound contributes to the development of next-generation herbicides that offer improved selectivity and environmental compatibility. The ability to fine-tune its chemical properties allows chemists to design derivatives with enhanced efficacy against weeds while minimizing impact on crops.

The synthesis of 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide involves multi-step organic reactions that highlight its synthetic utility. Typically, the process begins with the chlorination of a pyrimidine derivative followed by amide formation and subsequent dimethylation. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption. These improvements align with global efforts to promote green chemistry principles in industrial applications.

Efforts to understand the biological activity of 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide have been complemented by computational studies using molecular modeling techniques. These studies provide insights into how the compound interacts with biological targets at the atomic level. By predicting binding affinities and identifying key interaction sites, researchers can optimize its pharmacological properties before conducting expensive experimental trials. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The regulatory landscape for compounds like 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide is shaped by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulatory bodies ensure that new chemical entities meet stringent safety and efficacy standards before entering clinical use. The rigorous evaluation process underscores the importance of high-quality synthetic methodologies and thorough characterization studies.

Ongoing research continues to expand the therapeutic potential of derivatives derived from 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide. For example, recent studies have explored its role in developing antiviral agents by incorporating it into nucleoside analogs that inhibit viral replication. The adaptability of this scaffold allows for rapid screening against diverse pathogens, offering hope for novel treatments against emerging infectious diseases.

The agrochemical sector also benefits from innovations involving this compound. By integrating it into novel formulations, researchers aim to create herbicides with reduced environmental persistence while maintaining high crop protection efficacy. Such developments are crucial for addressing challenges posed by evolving weed resistance and ensuring sustainable agricultural practices.

In conclusion, 2,4-Dichloro-N,N-dimethylpyrimidine-5-carboxamide (CAS No. 1160066-14-7) represents a versatile building block with far-reaching implications in pharmaceuticals and agriculture. Its unique structural features enable diverse applications ranging from targeted cancer therapies to environmentally conscious crop protection strategies. As research progresses, this compound will continue to serve as a cornerstone in synthetic chemistry efforts aimed at improving human health and sustainable agriculture.